N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-2-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C19H17F3N2O4S/c20-19(21,22)28-16-3-1-2-4-17(16)29(26,27)23-14-8-7-12-9-10-24(15(12)11-14)18(25)13-5-6-13/h1-4,7-8,11,13,23H,5-6,9-10H2
• InChI Key: ZSFRJTBNVHKIRF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC3=C2C=C(C=C3)NS(=O)(=O)C4=CC=CC=C4OC(F)(F)F
• Molecular Formula: C19H17F3N2O4S
• Molecular Weight: 426.4 g/mol

Description

N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(trifluoromethoxy)benzenesulfonamide, also known as CPI-455, is a small molecule inhibitor that has been developed for the treatment of cancer. It is a potent inhibitor of the WDR5-MLL interaction, which is a critical protein-protein interaction involved in the development of acute leukemia.

Scientific Research Applications

Organic Synthesis Methodologies

• Benzenesulfonamide derivatives have been explored in oxidative cross-coupling reactions, highlighting their potential as intermediates in the synthesis of complex aromatic compounds. Such methodologies could be applicable to the synthesis or modification of N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(trifluoromethoxy)benzenesulfonamide for various applications (Miura et al., 1998).

Anticancer and Anti-inflammatory Applications

• A series of novel benzenesulfonamide derivatives have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Such studies suggest that structural modifications of benzenesulfonamide compounds can lead to significant bioactivity, hinting at the potential therapeutic applications of N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(trifluoromethoxy)benzenesulfonamide (Ş. Küçükgüzel et al., 2013).

Antitumor Activity

• Novel sulfonamide derivatives have shown cytotoxic activity against various human cancer cell lines, indicating the potential of sulfonamide-based compounds in cancer therapy. This suggests that N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(trifluoromethoxy)benzenesulfonamide could be investigated for similar activities (B. Żołnowska et al., 2016).

Antibacterial and Antifungal Applications

• Research on pyrazoline and pyrazole derivatives incorporating benzenesulfonamide moieties has shown significant antimicrobial activity. This highlights the potential for designing new antimicrobial agents from sulfonamide derivatives, which may include compounds like N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(trifluoromethoxy)benzenesulfonamide for addressing resistant microbial strains (S. Y. Hassan, 2013).

Regioselective Synthesis and Pain Management

• The regioselective synthesis of benzenesulfonamides and their evaluation in pathological pain models suggest that compounds with specific structural features can be potent in managing pain without causing significant side effects. Such research can guide the development of new pain management therapies based on the structural framework of N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(trifluoromethoxy)benzenesulfonamide (M. M. Lobo et al., 2015).